![molecular formula C5H6ClNOS B2579173 2-(2-Chlorothiazol-5-yl)ethanol CAS No. 1783503-14-9](/img/structure/B2579173.png)
2-(2-Chlorothiazol-5-yl)ethanol
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Description
“2-(2-Chlorothiazol-5-yl)ethanol” is a chemical compound with the molecular formula C5H6ClNOS . It is also known as “(2-Chlorothiazol-5-yl)methanol” and has a CAS number of 145015-15-2 .
Synthesis Analysis
The synthesis of compounds related to “this compound” has been described in various studies. For instance, a catalyst-free multicomponent synthesis of 5-((2-aminothiazol-5-yl)(phenyl)methyl)-6-hydroxypyrimidine-2,4(1H,3H)-dione derivatives was developed using 2-aminothiazole, N′,N′-dimethyl barbituric acid/barbituric acid, and different aldehydes at 80 °C in an aqueous ethanol medium .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a five-membered thiazole ring with a chlorine atom and an ethanol group attached .
Scientific Research Applications
Ethanol in Scientific Research
Ethanol and Neurological Research
Ethanol's effects on the central nervous system (CNS) have been extensively studied, particularly its impact on neurotransmitter systems. For instance, ethanol has been shown to interact with the N-methyl-D-aspartate (NMDA) receptors, influencing neurotransmission and potentially contributing to the development of ethanol tolerance and dependence. This research highlights ethanol's role in understanding neurotransmitter system functions and the mechanisms underlying addiction and dependence (Nagy, 2004).
Ethanol and Biochemical Processes
Research on ethanol's biochemical properties has elucidated its impact on receptor desensitization, offering insights into alcohol pharmacology. Studies have documented ethanol's interactions with ionotropic receptors, which are crucial for understanding its acute effects on the body and its role in various biochemical processes (Dopico & Lovinger, 2009).
Ethanol in Energy and Environmental Research
Ethanol is also a subject of interest in energy research, particularly in the context of bio-ethanol production for renewable energy sources. Research has focused on the reforming of bio-ethanol for hydrogen production, highlighting the role of catalysts and operating conditions in optimizing hydrogen production processes. This line of research underscores ethanol's potential in developing sustainable energy solutions (Ni, Leung, & Leung, 2007).
Ethanol in Health Monitoring Technologies
Technological advancements have enabled the use of ethanol sensing for health monitoring, with research into the design of non-invasive sensors for ethanol detection. These sensors, such as Surface Acoustic Wave (SAW) sensors, have applications in real-time monitoring of ethanol levels, demonstrating ethanol's relevance in developing medical and industrial monitoring technologies (Jahanshahi et al., 2018).
properties
IUPAC Name |
2-(2-chloro-1,3-thiazol-5-yl)ethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6ClNOS/c6-5-7-3-4(9-5)1-2-8/h3,8H,1-2H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJNRCFHUEKWBTM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=N1)Cl)CCO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6ClNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1783503-14-9 |
Source
|
Record name | 2-(2-chloro-1,3-thiazol-5-yl)ethan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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